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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

An In-depth Technical Guide to 4-Methylpentanamide

This guide provides a comprehensive overview of the molecular structure, physicochemical
properties, synthesis, and safety protocols for 4-methylpentanamide. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Molecular Structure and Identifiers

4-Methylpentanamide is a primary amide with a six-carbon chain. The molecular structure
consists of a pentanamide backbone with a methyl group located at the fourth carbon position.

Chemical Identifiers

The following table summarizes the key chemical identifiers for 4-Methylpentanamide.
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Identifier Value Reference
IUPAC Name 4-methylpentanamide [1]

CAS Number 1119-29-5 [21[31[4]
Molecular Formula CesH13NO [21[31[4]
Molecular Weight 115.17 g/mol [1][2]

Canonical SMILES

CC(C)CCC(=O)N

[2]

InChl=1S/C6H13NO/c1-5(2)3-

InChl 4-6(7)8/h5H,3-4H2,1-2H3, [2][3]
(H2,7,8)
ACMPWZQOUILVFB-

InChlKey [2][4]
UHFFFAOYSA-N
4-Methylvaleramide, y-

Synonyms [41151[6]

Methylvaleramide

Molecular Structure Visualization

The 2D chemical structure of 4-Methylpentanamide is depicted below.

Caption: 2D molecular structure of 4-Methylpentanamide.

Physicochemical and Computed Properties

The physical and chemical properties of 4-Methylpentanamide are summarized in the tables

below. Amides generally exhibit high boiling and melting points due to the polarity of the amide

group and its capacity for hydrogen bonding.[7]

Physical Properties
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Property Value Unit Reference
Boiling Point 245.2 °C at 760 mmHg [3]
Melting Point 118 -120 °C [6]
Density 0.894 g/cm3 [3]
Refractive Index 1.431 [3]
Flash Point 102.1 °C [3]
Vapor Pressure 0.0291 mmHg at 25°C [3]
Computed Properties
Property Value Unit Source
logP (Octanol/Water) 0.908 Crippen Calculated
Water Solubility (logS) -1.30 mol/L Crippen Calculated
Critical Temperature
658.38 K Joback Calculated
(Te)
Critical Pressure (Pc) 3602.88 kPa Joback Calculated
Enthalpy of
T 45.95 kJ/mol Joback Calculated
Vaporization (AvapH®)
Enthalpy of Fusion
14.57 kJ/mol Joback Calculated
(AfusH®)

Note: The data in this table is based on computational models and estimations.[5]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 4-

Methylpentanamide.

« Infrared (IR) Spectrum: The National Institute of Standards and Technology (NIST) provides

an evaluated infrared reference spectrum for 4-Methylpentanamide, which was digitized
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from a hard copy.[6] Key features in an amide's IR spectrum typically include N-H stretching
vibrations and a strong C=0 (amide | band) absorption.

o Mass Spectrometry (MS): Electron ionization mass spectrometry data for this compound is
also available, providing information on its fragmentation patterns which can be used to
confirm the molecular structure.[8]

Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Methylpentanamide are not extensively
documented in publicly available literature. However, a synthetic route has been reported.

Synthesis from Acetoacetamide

A method for synthesizing 4-Methylpentanamide involves the reaction of acetoacetamide with
1-bromo-2-methylpropane.[9] A more specific procedure describes the preparation of a related
compound, 2-isobutyl-acetamide, which may serve as a precursor or indicate a similar
synthetic strategy.[9]

Methodology Outline:

e Reactants: Anhydrous ethanol, acetamide, sodium ethoxide, and isobutyl bromide are added
sequentially to a reactor.[9]

e Reaction Conditions: The reaction temperature is controlled at 65°C with stirring until the
reaction is complete.[9]

o Workup and Purification:
o Ethanol is recovered via distillation.[9]
o The distillation residue is dissolved in heated water and filtered.[9]
o The filtrate is cooled to allow the product to separate.[9]
o The final compound is dried.[9]

The following diagram illustrates a generalized workflow for this chemical synthesis.
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Caption: Generalized workflow for the synthesis of 4-Methylpentanamide.

Biological Activity and Signaling Pathways

Currently, there is no significant information available in the searched public domain literature
regarding specific biological activities or signaling pathways involving 4-Methylpentanamide. It
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is primarily classified as a chemical intermediate.

Safety and Handling

Proper safety precautions are essential when handling 4-Methylpentanamide. The following
guidelines are based on standard safety data sheets for similar chemical compounds.

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[10]

o Skin Protection: Handle with chemical-impermeable gloves. Wear fire/flame resistant and
impervious clothing.[10]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[10]

Handling and Storage

e Handling: Use in a well-ventilated place. Avoid the formation of dust and aerosols. Keep
away from heat, sparks, and open flames. Use non-sparking tools and take measures to
prevent electrostatic discharge.[10][11]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[10]

o Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of
water. Consult a doctor if irritation persists.[10]

» Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[10]

e Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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